Cas no 2229547-32-2 (2-ethoxypropane-1-sulfonamide)

• Product Name: 2-ethoxypropane-1-sulfonamide
• CAS No: 2229547-32-2
• MF: C₅H₁₃NO₃S
• MW: 167.226620435715
• CID: 6496508
• PubChem ID: 165636074
• Update Time: 2025-07-15

2-ethoxypropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxypropane-1-sulfonamide
• 2229547-32-2
• EN300-1990995

• Inchi： 1S/C5H13NO3S/c1-3-9-5(2)4-10(6,7)8/h5H,3-4H2,1-2H3,(H2,6,7,8)
• InChI Key： JELAIPRCKWIHHS-UHFFFAOYSA-N
• SMILES： S(CC(C)OCC)(N)(=O)=O

Computed Properties

• Exact Mass: 167.06161445g/mol
• Monoisotopic Mass: 167.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-ethoxypropane-1-sulfonamide

Introduction to 2-ethoxypropane-1-sulfonamide (CAS No: 2229547-32-2)

2-ethoxypropane-1-sulfonamide, with the chemical identifier CAS No: 2229547-32-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the sulfonamide class, a well-documented group of molecules known for their diverse biological activities and applications in drug development. The structural features of 2-ethoxypropane-1-sulfonamide make it a promising candidate for further exploration in synthetic chemistry and therapeutic applications.

The molecular structure of 2-ethoxypropane-1-sulfonamide consists of an ethoxy group attached to a propane backbone, with a sulfonamide functional group at the terminal carbon. This configuration imparts unique physicochemical properties that could be exploited in drug design, particularly in enhancing solubility, bioavailability, and interactions with biological targets. The sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore in many clinically relevant drugs, including antibiotics, anti-inflammatory agents, and diuretics.

In recent years, there has been growing interest in sulfonamide derivatives as key components in the development of novel therapeutic agents. The versatility of the sulfonamide group allows for modifications that can fine-tune its biological activity, making it an attractive scaffold for medicinal chemists. Research has demonstrated that sulfonamides can act as inhibitors of various enzymes and receptors, thereby modulating biological pathways relevant to diseases such as cancer, diabetes, and infectious disorders.

One of the most compelling aspects of 2-ethoxypropane-1-sulfonamide is its potential as a building block for more complex molecules. Its structural motif can be incorporated into larger scaffolds to create hybrid compounds with enhanced pharmacological properties. For instance, studies have shown that linking sulfonamides to heterocyclic structures can lead to compounds with improved binding affinity and selectivity for target proteins. This approach has been successfully applied in the development of kinase inhibitors and other targeted therapies.

The synthesis of 2-ethoxypropane-1-sulfonamide presents an interesting challenge due to its relatively complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Modern techniques such as transition-metal-catalyzed reactions and flow chemistry have enabled efficient access to sulfonamide derivatives like 2-ethoxypropane-1-sulfonamide, opening up new avenues for its exploration in drug discovery.

Recent studies have begun to uncover the biological significance of 2-ethoxypropane-1-sulfonamide. Preclinical investigations suggest that this compound exhibits modest inhibitory activity against certain enzymes implicated in metabolic disorders. The ethoxy group may play a role in modulating the compound's interactions with biological targets by influencing its electronic properties and solubility profile. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The pharmaceutical industry has long been interested in sulfonamide derivatives due to their historical success as therapeutic agents. While many older sulfonamides have been displaced by newer drugs, the discovery of novel sulfonamide-based compounds continues to be a vibrant area of research. 2-ethoxypropane-1-sulfonamide represents an example of how traditional pharmacophores can be reimagined and repurposed for contemporary drug development needs.

From a chemical biology perspective, 2-ethoxypropane-1-sulfonamide offers insights into how structural modifications can influence biological activity. By studying this compound, researchers can gain valuable insights into the relationship between molecular structure and function, which is essential for designing next-generation therapeutics. The growing body of evidence supporting the use of sulfonamides in drug discovery underscores their enduring relevance in modern medicine.

In conclusion,2-ethoxypropane-1-sulfonamide (CAS No: 2229547-32-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As our understanding of sulfonamides continues to evolve, so too will their applications in medicine and biotechnology. The continued exploration of this class of compounds will undoubtedly yield valuable contributions to human health.